4,4'-(9h-Fluorene-9,9-diyl)bis(2,6-dimethylphenol)
Overview
Description
“4,4’-(9h-Fluorene-9,9-diyl)bis(2,6-dimethylphenol)” is a chemical compound with a molecular weight of 406.52 . It is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others .
Molecular Structure Analysis
The InChI code for “4,4’-(9h-Fluorene-9,9-diyl)bis(2,6-dimethylphenol)” is1S/C29H26O2/c1-17-13-21 (14-18 (2)27 (17)30)29 (22-15-19 (3)28 (31)20 (4)16-22)25-11-7-5-9-23 (25)24-10-6-8-12-26 (24)29/h5-16,30-31H,1-4H3 . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
The physical and chemical properties of “4,4’-(9h-Fluorene-9,9-diyl)bis(2,6-dimethylphenol)” are not fully detailed in the available resources. It has a molecular weight of 406.52 .Scientific Research Applications
Organic Semiconductors
Overview: 4,4’-(9H-Fluorene-9,9-diyl)bis(2,6-dimethylphenol) (abbreviated as FC) is an organic semiconductor. Researchers have synthesized FC and characterized its structural and optical properties . Let’s explore its applications:
Applications:- Interlayer in Diodes : FC thin films have been used as interlayers between n-type silicon substrates and gold metal in diodes. These interlayers impact device performance by affecting parameters such as ideality factor, barrier height, and interface state density. The high barrier height achieved in the Au/FC/n-Si metal–organic layer-semiconductor diode outperforms the Au/n-Si metal–semiconductor diode .
Novel Poly(arylene ethers) Synthesis
Overview: 4,4’-(9H-Fluorene-9,9-diyl)bis(2,6-dimethylphenol) serves as a precursor in the synthesis of novel poly(arylene ethers). These polymers find applications in materials science and engineering.
Applications:- Polymer Materials : The compound contributes to the design and development of polymeric materials with desirable properties, such as thermal stability, mechanical strength, and chemical resistance .
Photophysical Properties and Lasers
Overview: Understanding the photophysical properties of organic compounds is crucial for laser design and optoelectronic applications.
Applications:- Laser Design : A study involving 9,9-dioctyl-9H-fluorene (an oligomer related to our compound) revealed insights into its unique photophysical properties. Such knowledge aids in designing efficient lasers .
Catalysis and Regioselectivity
Overview: The compound’s catalytic properties play a role in various chemical reactions.
Applications:- Catalysis : The compound participates in reactions where Brønsted acid catalysts protonate ketones and facilitate phenol addition. Co-catalysts like thiols enhance reaction rates and regioselectivity .
Interface Engineering
Overview: Understanding organic interface properties is essential for optimizing device reliability and performance.
Applications:- Schottky Diodes : FC-based interfacial layers impact Schottky diode behavior. Researchers continue to explore new organic materials for improved device performance .
properties
IUPAC Name |
4-[9-(4-hydroxy-3,5-dimethylphenyl)fluoren-9-yl]-2,6-dimethylphenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H26O2/c1-17-13-21(14-18(2)27(17)30)29(22-15-19(3)28(31)20(4)16-22)25-11-7-5-9-23(25)24-10-6-8-12-26(24)29/h5-16,30-31H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNPPMOSOWNHABX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1O)C)C2(C3=CC=CC=C3C4=CC=CC=C42)C5=CC(=C(C(=C5)C)O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H26O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00318157 |
Source
|
| Record name | 4,4'-(9H-Fluorene-9,9-diyl)bis(2,6-dimethylphenol) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00318157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
406.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4'-(9h-Fluorene-9,9-diyl)bis(2,6-dimethylphenol) | |
CAS RN |
80850-00-6 |
Source
|
| Record name | NSC326756 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=326756 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4,4'-(9H-Fluorene-9,9-diyl)bis(2,6-dimethylphenol) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00318157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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